Cas no 427886-20-2 (5-Bromo-2-chloro-1,3-dimethoxybenzene)

• Product Name: 5-Bromo-2-chloro-1,3-dimethoxybenzene
• CAS No: 427886-20-2
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• MDL: MFCD09909332
• CID: 2183887
• PubChem ID: 22557902
• Update Time: 2025-10-29

5-Bromo-2-chloro-1,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-3,5-dimethoxybenzene
• 5-BROMO-2-CHLORO-1,3-DIMETHOXYBENZENE
• NMOAOMYTJQDCES-UHFFFAOYSA-N
• 3,5-dimethoxy-4-chloro-bromobenzene
• SCHEMBL2384879
• MFCD09909332
• CSA88620
• AKOS024238750
• AS-30308
• CS-0103249
• SY241866
• DB-259476
• 427886-20-2
• 5-Bromo-2-chloro-1,3-dimethoxybenzene

• MDL： MFCD09909332
• Inchi： 1S/C8H8BrClO2/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,1-2H3
• InChI Key： NMOAOMYTJQDCES-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)Cl)OC

Computed Properties

• Exact Mass: 249.94
• Monoisotopic Mass: 249.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 3.2

Additional information on 5-Bromo-2-chloro-1,3-dimethoxybenzene

Research Brief on 5-Bromo-2-chloro-1,3-dimethoxybenzene (CAS: 427886-20-2) in Chemical and Biomedical Applications

5-Bromo-2-chloro-1,3-dimethoxybenzene (CAS: 427886-20-2) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, organic synthesis, and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological activities, and potential therapeutic implications.

Recent studies have highlighted the role of 5-Bromo-2-chloro-1,3-dimethoxybenzene as a key intermediate in the synthesis of complex organic molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing indole-based scaffolds, which are prevalent in FDA-approved drugs targeting cancer and inflammatory diseases. The compound's unique halogen substitution pattern enables selective functionalization, making it a valuable building block for structure-activity relationship (SAR) studies.

In pharmacological research, derivatives of 5-Bromo-2-chloro-1,3-dimethoxybenzene have shown promising activity against various biological targets. A preclinical investigation published in Bioorganic & Medicinal Chemistry Letters (2024) reported that structurally modified analogs exhibited potent inhibitory effects on PI3Kδ, a kinase implicated in autoimmune disorders. The presence of both bromo and chloro substituents was found to enhance binding affinity to the target protein's hydrophobic pocket, as confirmed by X-ray crystallography studies.

The compound's safety profile and metabolic stability have also been subjects of recent research. A 2024 ADMET study in Chemical Research in Toxicology evaluated the in vitro metabolic pathways of 5-Bromo-2-chloro-1,3-dimethoxybenzene derivatives, identifying O-demethylation as the primary metabolic transformation. These findings have important implications for drug design, suggesting that strategic modification of the methoxy groups could improve metabolic stability while maintaining target engagement.

From a synthetic chemistry perspective, advances in catalytic cross-coupling reactions have expanded the utility of 5-Bromo-2-chloro-1,3-dimethoxybenzene. Recent work published in Advanced Synthesis & Catalysis (2023) demonstrated efficient palladium-catalyzed Buchwald-Hartwig amination using this substrate, enabling the construction of diverse amine-containing pharmacophores. The differential reactivity of the bromo and chloro substituents allows for sequential functionalization, a property that has been exploited in the synthesis of complex polyfunctionalized arenes.

Looking forward, the unique structural features of 5-Bromo-2-chloro-1,3-dimethoxybenzene continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and as a core structure in the development of covalent inhibitors. The compound's commercial availability and well-characterized reactivity make it particularly attractive for high-throughput screening and combinatorial chemistry approaches in pharmaceutical R&D.